Cas no 99723-36-1 (Benzenemethanol, alpha-methyl-3-(1-methylethyl)- (9CI))

• Product Name: Benzenemethanol, alpha-methyl-3-(1-methylethyl)- (9CI)
• CAS No: 99723-36-1
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD11520980
• CID: 1002989
• PubChem ID: 13574686
• Update Time: 2025-05-19

Benzenemethanol, alpha-methyl-3-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, alpha-methyl-3-(1-methylethyl)- (9CI)
• 1-(3-propan-2-ylphenyl)ethanol
• AKOS006325594
• 99723-36-1
• BENZENEMETHANOL, ALPHA-METHYL-3-(1-METHYLETHYL)-
• 1-(3-iso-Propylphenyl)ethanol
• DTXSID80544194
• 1-(3-isopropylphenyl)ethanol
• SCHEMBL6055416
• SB84696
• 1-[3-(Propan-2-yl)phenyl]ethan-1-ol

• MDL： MFCD11520980
• Inchi： 1S/C11H16O/c1-8(2)10-5-4-6-11(7-10)9(3)12/h4-9,12H,1-3H3
• InChI Key： FZQGJOUJOQNIST-UHFFFAOYSA-N
• SMILES： OC(C)C1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on Benzenemethanol, alpha-methyl-3-(1-methylethyl)- (9CI)

Benzenemethanol, alpha-methyl-3-(1-methylethyl)- (9CI) (CAS No. 99723-36-1): A Comprehensive Overview

Benzenemethanol, alpha-methyl-3-(1-methylethyl)- (9CI), with the CAS No. 99723-36-1, is a specialized organic compound that has garnered attention in various industrial and research applications. This aromatic alcohol derivative is known for its unique structural properties, making it a valuable intermediate in synthetic chemistry. Its molecular formula and structural features contribute to its versatility in multiple fields, including fragrance formulation, pharmaceutical research, and specialty chemical synthesis.

The compound's systematic name, alpha-methyl-3-(1-methylethyl)benzenemethanol, reflects its chemical architecture, which combines a benzene ring with both methyl and isopropyl substituents. This configuration imparts distinct physical and chemical characteristics that differentiate it from simpler aromatic alcohols. Researchers often refer to it by its CAS registry number 99723-36-1 for precise identification in scientific literature and commercial transactions.

In recent years, there has been growing interest in Benzenemethanol derivatives due to their potential applications in green chemistry initiatives. The compound's structural features make it an interesting candidate for sustainable synthesis routes, particularly in the development of bio-based materials and environmentally friendly processes. This aligns with current market trends favoring eco-friendly chemical alternatives and green manufacturing solutions.

The physical properties of CAS 99723-36-1 include moderate solubility in organic solvents and characteristic aromatic features that make it valuable in fragrance applications. Its boiling point, melting characteristics, and stability profile have been carefully documented in technical databases, providing essential information for industrial users and researchers alike. These properties contribute to its handling considerations and storage requirements in laboratory and production settings.

From a commercial perspective, alpha-methyl-3-(1-methylethyl)benzenemethanol serves as an important building block in specialty chemical manufacturing. Its applications span various sectors, including:

- Fragrance and flavor industry: Where its aromatic properties contribute to complex scent profiles

- Pharmaceutical intermediates: As a precursor in certain drug synthesis pathways

- Material science: In the development of specialized polymers with unique properties

Market analysis indicates steady demand for CAS No. 99723-36-1, particularly in regions with strong specialty chemical and pharmaceutical sectors. The compound's niche applications have maintained its relevance despite fluctuations in broader chemical markets. Recent supply chain developments have also influenced its availability and pricing dynamics, making it a compound of interest for procurement specialists.

Quality specifications for Benzenemethanol, alpha-methyl-3-(1-methylethyl)- (9CI) typically include purity requirements, impurity profiles, and analytical method validation. These parameters are crucial for end-users in sensitive applications such as pharmaceutical synthesis. Reputable suppliers provide comprehensive technical data sheets and certificates of analysis to ensure compliance with industry standards and regulatory requirements.

Research trends surrounding 99723-36-1 have explored its potential in novel catalytic processes and as a template for molecular design. The compound's structural features offer interesting possibilities for modification and functionalization, making it a subject of ongoing investigation in academic and industrial research laboratories. Recent publications have examined its behavior in various reaction conditions and potential applications in advanced material development.

Safety considerations for handling alpha-methyl-3-(1-methylethyl)benzenemethanol follow standard laboratory protocols for aromatic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during its use. Material safety data sheets provide detailed guidance on storage conditions, incompatibilities, and emergency procedures for this chemical substance.

The synthesis of CAS 99723-36-1 typically involves multi-step organic reactions starting from readily available precursors. Process optimization efforts have focused on yield improvement, waste reduction, and energy efficiency - all critical factors in modern chemical manufacturing. Alternative synthetic routes continue to be explored to enhance the sustainability profile of this valuable intermediate.

Analytical characterization of Benzenemethanol, alpha-methyl-3-(1-methylethyl)- (9CI) employs standard techniques including GC-MS, HPLC, and NMR spectroscopy. These methods allow for precise quality control and verification of structural integrity. Advanced analytical approaches have been developed to detect and quantify trace impurities that might affect performance in sensitive applications.

Regulatory status of 99723-36-1 varies by jurisdiction, with most regions classifying it as a standard industrial chemical. However, users should verify specific compliance requirements based on intended applications and geographic location. Recent regulatory trends emphasizing chemical safety and environmental impact have prompted increased documentation and testing for compounds in this class.

Future prospects for alpha-methyl-3-(1-methylethyl)benzenemethanol appear promising, particularly in emerging applications within the life sciences and advanced materials sectors. The compound's unique structural features position it well for innovative uses that leverage its aromatic and alcohol functionalities. Ongoing research may uncover additional value propositions that could expand its market potential.

For researchers and industrial users seeking detailed technical information about CAS No. 99723-36-1, comprehensive resources are available through chemical databases, supplier catalogs, and scientific literature. These sources provide essential data on physical properties, spectral characteristics, and handling guidelines to support safe and effective utilization of this specialized chemical compound.